3-Amino-6-bromo-5-(trifluoromethyl)picolinic acid
Cat. No. B2538948
M. Wt: 285.02
InChI Key: JHFXTRXMLUVQKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:19][OH:20].[CH3:1][O:2][C:3](=[O:4])[c:5]1[n:6][c:7]([Br:16])[c:8]([C:12]([F:13])([F:14])[F:15])[cH:9][c:10]1[NH2:11].[Na+:18].[OH-:17]>>[O:2]=[C:3]([OH:4])[c:5]1[n:6][c:7]([Br:16])[c:8]([C:12]([F:13])([F:14])[F:15])[cH:9][c:10]1[NH2:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1nc(Br)c(C(F)(F)F)cc1N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(C(F)(F)F)c(Br)nc1C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
